Cochlioquinone B
Cochlioquinone B
Cochlioquinone B is a natural product found in Pyrenophora dematioidea, Lycium barbarum, and Bipolaris oryzae with data available.
Brand Name:
Vulcanchem
CAS No.:
32450-26-3
VCID:
VC20771845
InChI:
InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3/t15-,16-,20+,21+,22+,27+,28+/m0/s1
SMILES:
CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C
Molecular Formula:
C28H40O6
Molecular Weight:
472.6 g/mol
Cochlioquinone B
CAS No.: 32450-26-3
Cat. No.: VC20771845
Molecular Formula: C28H40O6
Molecular Weight: 472.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Cochlioquinone B is a natural product found in Pyrenophora dematioidea, Lycium barbarum, and Bipolaris oryzae with data available. |
|---|---|
| CAS No. | 32450-26-3 |
| Molecular Formula | C28H40O6 |
| Molecular Weight | 472.6 g/mol |
| IUPAC Name | (3R,4aR,6aR,12aR,12bR)-3-(2-hydroxypropan-2-yl)-6a,12b-dimethyl-9-[(2S,4S)-4-methyl-3-oxohexan-2-yl]-1,2,3,4a,5,6,12,12a-octahydropyrano[3,2-a]xanthene-8,11-dione |
| Standard InChI | InChI=1S/C28H40O6/c1-8-15(2)23(30)16(3)17-13-19(29)18-14-20-27(6)11-9-21(26(4,5)32)33-22(27)10-12-28(20,7)34-25(18)24(17)31/h13,15-16,20-22,32H,8-12,14H2,1-7H3/t15-,16-,20+,21+,22+,27+,28+/m0/s1 |
| Standard InChI Key | NTPNSKLZWVYKGK-WWURSIHSSA-N |
| Isomeric SMILES | CC[C@H](C)C(=O)[C@@H](C)C1=CC(=O)C2=C(C1=O)O[C@@]3(CC[C@@H]4[C@@]([C@H]3C2)(CC[C@@H](O4)C(C)(C)O)C)C |
| SMILES | CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C |
| Canonical SMILES | CCC(C)C(=O)C(C)C1=CC(=O)C2=C(C1=O)OC3(CCC4C(C3C2)(CCC(O4)C(C)(C)O)C)C |
| Appearance | Yellow Lyophilisate |
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